Cas no 1654-55-3 (Azulene, 5-methyl-)

• Product Name: Azulene, 5-methyl-
• CAS No: 1654-55-3
• MF: C₁₁H₁₀
• MW: 142.197103023529
• CID: 216243
• PubChem ID: 137140
• Update Time: 2025-04-19

Azulene, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• Azulene, 5-methyl-
• 5-Methylazulene
• InChI=1/C11H10/c1-9-4-2-5-10-6-3-7-11(10)8-9/h2-8H,1H
• RGZLGZNMQMWYIM-UHFFFAOYSA-N
• DTXSID20167942
• 1654-55-3
• Azulene,5-methyl-
• 5-Methyl-azulen

• Inchi： 1S/C11H10/c1-9-4-2-5-10-6-3-7-11(10)8-9/h2-8H,1H3
• InChI Key： RGZLGZNMQMWYIM-UHFFFAOYSA-N
• SMILES： C12C=CC=C1C=CC=C(C)C=2

Computed Properties

• Exact Mass: 142.0783
• Monoisotopic Mass: 142.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 242.6°Cat760mmHg
• Flash Point: 93.6°C
• Refractive Index: 1.616
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins